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Compound of Interest

Compound Name: Desacetyl Diltiazem-d3

Cat. No.: B563394

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
handling, and experimental applications of Desacetyl Diltiazem-d3, a deuterated metabolite of
the calcium channel blocker Diltiazem. This document is intended to serve as a valuable
resource for professionals in research and drug development.

Chemical and Physical Properties

Desacetyl Diltiazem-d3 is a stable, isotopically labeled form of Desacetyl Diltiazem, a major
metabolite of Diltiazem. The incorporation of three deuterium atoms provides a distinct mass
signature, making it an ideal internal standard for quantitative mass spectrometry-based
bioanalytical assays.[1][2]

Table 1: Physicochemical Properties of Desacetyl Diltiazem-d3

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b563394?utm_src=pdf-interest
https://www.benchchem.com/product/b563394?utm_src=pdf-body
https://www.benchchem.com/product/b563394?utm_src=pdf-body
https://www.smolecule.com/products/s875651
https://www.pharmaffiliates.com/en/1246815-32-6-desacetyl-diltiazem-d3-pasti088151.html
https://www.benchchem.com/product/b563394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

CAS Number 1246815-32-6 [2]13]

(2S,3S)-5-[2-(dimethylamino-
d3)ethyl]-2,3-dihydro-3-

IUPAC Name hydroxy-2-(4- [2]
methoxyphenyl)-1,5-

benzothiazepin-4(5H)-one

Molecular Formula C20H21D3N203S [2]
Molecular Weight 375.50 g/mol [2]
Appearance Off-White to Pale Yellow Solid [2][3]
Melting Point 84-86 °C [3]
N Soluble in Chloroform and
Solubility [11[3]
Methanol.

2-8°C, Hygroscopic,
Storage Refrigerator, Under Inert [2][3]
Atmosphere.

Safety and Handling

As a deuterated analog of a pharmacologically active compound, Desacetyl Diltiazem-d3
should be handled with care in a laboratory setting. The safety profile is expected to be similar
to its parent compound, Diltiazem. The following information is based on the Safety Data Sheet
(SDS) for Diltiazem hydrochloride.

Table 2: GHS Hazard Information for Diltiazem Hydrochloride
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Pictogram GHS Classification

Hazard Precautionary

Statement(s) Statement(s)

H302: Harmful if

swallowed.

Acute toxicity, oral

(Category 4)

P264: Wash hands
thoroughly after
handling. P270: Do
not eat, drink or
smoke when using
this product.
P301+P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you

feel unwell.

H361: Suspected of

Reproductive toxicity ] .
damaging fertility or

Category 2
( gory 2) the unborn child.

P201: Obtain special
instructions before
use. P280: Wear
protective
gloves/protective
clothing/eye
protection/face

protection.

Handling Recommendations:

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves.[4][5]

e Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.

e Hygiene: Avoid contact with skin and eyes. Wash hands thoroughly after handling. Do not

ingest or inhale.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area as

specified in Table 1.[2][3] The compound is hygroscopic.[1][2]
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Biological Activity and Mechanism of Action

Desacetyl Diltiazem-d3 is primarily used as an analytical standard and is not intended for
direct therapeutic use. Its biological activity is attributed to the non-deuterated parent
compound, Diltiazem. Diltiazem is a non-dihydropyridine calcium channel blocker.[6] It exerts
its effects by inhibiting the influx of extracellular calcium ions through L-type calcium channels
in cardiac and vascular smooth muscle.[7][8] This leads to a decrease in intracellular calcium
concentration, resulting in relaxation of vascular smooth muscle (vasodilation) and a reduction
in myocardial contractility and heart rate.[6][8]

Signaling Pathway of Diltiazem in Vascular Smooth
Muscle Cells

The following diagram illustrates the mechanism of Diltiazem-induced vasodilation.

Space

Click to download full resolution via product page

Caption: Diltiazem's vasodilatory effect via L-type calcium channel inhibition.

Experimental Protocols

Desacetyl Diltiazem-d3 is predominantly used as an internal standard in the quantification of
Diltiazem and its metabolites in biological matrices such as plasma. Below is a representative
experimental workflow for such an analysis using Liquid Chromatography-Mass Spectrometry
(LC-MS).
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Workflow for Diltiazem and Metabolite Quantification in
Plasma
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Caption: A typical bioanalytical workflow for Diltiazem quantification.

Detailed Methodologies for Key Experiments

4.2.1 Sample Preparation: Protein Precipitation

To 100 pL of plasma sample in a microcentrifuge tube, add 10 uL of Desacetyl Diltiazem-d3
internal standard working solution (concentration will depend on the specific assay
requirements).

Vortex the sample for 10 seconds.

Add 300 pL of cold acetonitrile to precipitate plasma proteins.
Vortex vigorously for 1 minute.

Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS analysis.

4.2.2 Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[9][10]

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance
liquid chromatography (UHPLC) system.

Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 um).

Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in
acetonitrile is commonly used. The specific gradient will depend on the analytes and column
dimensions.

Flow Rate: Typically 0.3-0.5 mL/min.
Injection Volume: 5-10 pL.

MS System: A triple quadrupole mass spectrometer.
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 lonization Mode: Electrospray lonization (ESI) in positive mode.

o Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive detection.
The precursor-to-product ion transitions for Diltiazem, its metabolites, and the internal
standard are monitored.

Table 3: Example MRM Transitions

Compound Precursor lon (m/z) Product lon (m/z)
Diltiazem 415.1 178.1
Desacetyl Diltiazem 373.1 107.1
Desacetyl Diltiazem-d3 (IS) 376.1 110.1

(Note: The exact m/z values may vary slightly depending on the instrument and conditions.)

Applications in Research and Development

o Pharmacokinetic Studies: Desacetyl Diltiazem-d3 is essential for accurately determining the
pharmacokinetic profile of Diltiazem, including its absorption, distribution, metabolism, and
excretion (ADME).[1]

o Metabolism Studies: It is used to investigate the metabolic pathways of Diltiazem and to
quantify its major metabolites in various biological systems.[1]

» Bioequivalence Studies: In the development of generic Diltiazem formulations, Desacetyl
Diltiazem-d3 is a critical tool for demonstrating bioequivalence to the innovator product.

 Clinical Drug Monitoring: While less common in routine clinical practice, it can be used in
research settings to monitor patient compliance and to study drug-drug interactions involving
Diltiazem.

Conclusion

Desacetyl Diltiazem-d3 is a vital analytical tool for researchers and drug development
professionals working with Diltiazem. Its well-defined physicochemical properties and its utility
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as an internal standard in robust bioanalytical methods make it indispensable for accurate and
reliable quantification of Diltiazem and its metabolites. Adherence to proper safety and handling
procedures is crucial to ensure the well-being of laboratory personnel. This guide provides a
foundational understanding to support the effective and safe use of this compound in a
scientific setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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